Cas no 144860-70-8 (REVEROMYCIN D)

REVEROMYCIN D structure

REVEROMYCIN D structure

Product Name:REVEROMYCIN D

CAS No:144860-70-8

Molecular Formula:C₃₇H₅₄O₁₁

Molecular Weight:674.818072795868

CID:903587

REVEROMYCIN D Properties

Names and Identifiers

- REVEROMYCIN D
- reveromycin C
- Butanedioic acid, 1-[(2S,3R,6S,8R,9S)-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-3-pentyl-1,7-dioxaspiro[5.5]undec-3-yl] ester
- InChIKey： VYOFNCHDOAZCMT-LGBQESDBSA-N
- Inchi： 1S/C37H54O11/c1-6-7-8-20-36(48-35(45)18-17-33(41)42)22-23-37(47-31(36)15-11-26(3)24-34(43)44)21-19-28(5)30(46-37)14-10-25(2)9-13-29(38)27(4)12-16-32(39)40/h9-13,15-16,24,27-31,38H,6-8,14,17-23H2,1-5H3,(H,39,40)(H,41,42)(H,43,44)/b13-9+,15-11+,16-12+,25-10+,26-24+
- SMILES： CCCCCC1(C(/C=C/C(=C/C(=O)O)/C)OC2(OC(C/C=C(/C=C/C(C(/C=C/C(=O)O)C)O)\C)C(C)CC2)CC1)OC(CCC(=O)O)=O

Computed Properties

Exact Mass: 674.36700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 48
XLogP3: 5.841

Experimental Properties

LogP: 6.52140
PSA: 176.89000
Boiling Point: 855.3±65.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 258.6±27.8 °C
Solubility: Soluble in dimethyl sulfoxide
pka: 4.36±0.17(Predicted)
Density: 1.2±0.1 g/cm3

REVEROMYCIN D Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00APHM-1mg	REVEROMYCIN D	144860-70-8	≥95%	1mg	$1164.00	2024-06-20
A2B Chem LLC	AE98794-1mg	REVEROMYCIN D	144860-70-8	≥95%	1mg	$886.00	2024-04-20
BioAustralis	BIA-R1081-0.25 mg	Reveromycin D	144860-70-8	>95%byHPLC	0.25mg	$302.00	2023-09-13
TRC	R279903-250µg	Reveromycin D	144860-70-8		250µg	$265.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-202317-250 µg	Reveromycin D,	144860-70-8	>95%	250µg	￥1,850.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67176-1mg	Reveromycin D	144860-70-8	98%	1mg	￥10613.00	2022-04-26

REVEROMYCIN D Related Literature

1. Towards continuous processes for the synthesis of precursors of amorphous Si/B/N/C ceramics†‡

Markus Weinmann,Matthias Kroschel,Thomas Jäschke,Jürgen Nuss,Martin Jansen,Grigorios Kolios,Aristides Morillo,Carlos Tellaeche,Ulrich Nieken J. Mater. Chem., 2008,18, 1810-1818
2. Determination of lead in soil by graphite furnace atomic-absorption spectrometry with the direct introduction of slurries

Analyst, 1983,108, 261-264
3. Core@shell Sb@Sb2O3 nanoparticles anchored on 3D nitrogen-doped carbon nanosheets as advanced anode materials for Li-ion batteries†

Xian Chen,Liang Wang,Feng Ma,Tanyuan Wang,Jiantao Han,Yunhui Huang,Qing Li Nanoscale Adv., 2020,2, 5578-5583
4. Tristearin bilayers: structure of the aqueous interface and stability in the presence of surfactants†

Zak E. Hughes,Tiffany R. Walsh RSC Adv., 2015,5, 49933-49943
5. A luminescent cationic metal–organic framework featuring [Cu–pyrazolate]3 units for volatile organic compound sensing†

Charlie E. Kivi,Datong Song Dalton Trans., 2016,45, 17087-17090
6. Controlling the delivery kinetics from colloidal mesoporous silicananoparticles with pH-sensitive gates†

Valentina Cauda,Christian Argyo,Axel Schlossbauer,Thomas Bein J. Mater. Chem., 2010,20, 4305-4311
7. Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†

Abdeld Khoukh,Kamel Chougrani,Valérie Alard Polym. Chem., 2018,9, 757-768
8. The mechanism of metallic corrosion. A view suggested by Whitby's recent papers

Trans. Faraday Soc., 1934,30, 424-432
9. Assessment of the nematocidal activity of metallocenyl analogues of monepantel†

Jeannine Hess,Malay Patra,Abdul Jabbar,Sandro Konatschnig,Bernhard Spingler,Stefano Ferrari,Robin B. Gasser,Gilles Gasser Dalton Trans., 2016,45, 17662-17671
10. Photochemical control of bacterial gene expression based on trans encoded genetic switches†

Jingyi Huang,Yanxiao Han,Lela Vuković Chem. Sci., 2021,12, 2646-2654

144860-70-8 (REVEROMYCIN D) Related Products

134615-37-5(Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]undec-3-yl]ester)

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